4,6-Ditert-butyl-5-hydroxy-2-pyrimidinecarboxylic acid

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 4,6-ditert-butyl-5-hydroxypyrimidine-2-carboxylic acid
• InChI: InChI=1S/C13H20N2O3/c1-12(2,3)8-7(16)9(13(4,5)6)15-10(14-8)11(17)18/h16H,1-6H3,(H,17,18)
• InChI Key: PEZWBNSRLLWVQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=NC(=N1)C(=O)O)C(C)(C)C)O

Description

4,6-Ditert-butyl-5-hydroxy-2-pyrimidinecarboxylic acid is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4,6-bis (1,1-dimethylethyl)-5-hydroxy-2-pyrimidine carboxylic acid methyl ester (500 mg) in 1N NaOH (50 mL) is heated at reflux for 1 hour. The reaction mixture is cooled, filtered, and acidified to pH 4 with 1N HCl. The resulting precipitate is collected by filtration and dried at room temperature under vacuum to give pure 4,6-bis(1,1-dimethylethyl)-5-hydroxy-2-pyrimidine carboxylic acid (430 mg); mp 200° C. dec.

Synthesis routes and methods II

Procedure details

A solution of 4,6-his (1,1-dimethylethyl)-5-hydroxy-2-pyrimidine carboxylic acid methyl ester (500 mg) in 1N NaOH (50 mL) is heated at reflux for 1 hour. The reaction mixture is cooled, filtered, and acidified to pH 4 with 1N HCl. The resulting precipitate is collected by filtration and dried at room temperature under vacuum to give pure 4,6-bis (1,1-dimethylethyl)-5-hydroxy-2-pyrimidine carboxylic acid (430 mg); mp 200° C. dec.